Cas no 1234615-99-6 (3-bromo-7-nitro-imidazo[1,2-a]pyridine)

3-Bromo-7-nitro-imidazo[1,2-a]pyridine is a heterocyclic compound featuring a fused imidazo[1,2-a]pyridine core substituted with bromo and nitro functional groups. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the nitro group offers further functionalization potential through reduction or nucleophilic substitution. Its well-defined reactivity profile and stability under standard conditions make it a preferred choice for constructing complex nitrogen-containing scaffolds. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its versatile derivatization pathways.
3-bromo-7-nitro-imidazo[1,2-a]pyridine structure
1234615-99-6 structure
Product Name:3-bromo-7-nitro-imidazo[1,2-a]pyridine
CAS No:1234615-99-6
MF:C7H4BrN3O2
MW:242.029560089111
MDL:MFCD17016108
CID:2094024
PubChem ID:72207599
Update Time:2025-06-12

3-bromo-7-nitro-imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-7-nitroimidazo[1,2-a]pyridine
    • 3-Bromo-7-nitro-imidazo[1,2-a]pyridine
    • AS-33751
    • AKOS025290834
    • 1234615-99-6
    • CS-0051448
    • Imidazo[1,2-a]pyridine, 3-bromo-7-nitro-
    • PB31882
    • 991-805-4
    • 3-bromo-7-nitroimidazo(1,2-a)pyridine
    • 3-bromo-7-nitro-imidazo[1,2-a]pyridine
    • MDL: MFCD17016108
    • Inchi: 1S/C7H4BrN3O2/c8-6-4-9-7-3-5(11(12)13)1-2-10(6)7/h1-4H
    • InChI Key: VCAJFNRBOCVBIX-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2C=C(C=CN21)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 240.94869g/mol
  • Monoisotopic Mass: 240.94869g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 63.1Ų

3-bromo-7-nitro-imidazo[1,2-a]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM106139-1g
3-bromo-7-nitroimidazo[1,2-a]pyridine
1234615-99-6 95+%
1g
$991 2021-08-06
Alichem
A029184154-1g
3-Bromo-7-nitroimidazo[1,2-a]pyridine
1234615-99-6 95%
1g
$659.94 2023-09-03
TRC
B310655-10mg
3-Bromo-7-nitroimidazo[1,2-a]pyridine
1234615-99-6
10mg
$ 50.00 2022-06-07
TRC
B310655-50mg
3-Bromo-7-nitroimidazo[1,2-a]pyridine
1234615-99-6
50mg
$ 210.00 2022-06-07
TRC
B310655-100mg
3-Bromo-7-nitroimidazo[1,2-a]pyridine
1234615-99-6
100mg
$ 295.00 2022-06-07
Chemenu
CM106139-1g
3-bromo-7-nitroimidazo[1,2-a]pyridine
1234615-99-6 95%+
1g
$653 2023-11-21
Matrix Scientific
122178-1g
3-Bromo-7-nitro-imidazo[1,2-a]pyridine, 97.0%
1234615-99-6 97.0%
1g
$941.00 2023-09-07
eNovation Chemicals LLC
D495699-1G
3-bromo-7-nitro-imidazo[1,2-a]pyridine
1234615-99-6 97%
1g
$415 2024-05-23
eNovation Chemicals LLC
D495699-5G
3-bromo-7-nitro-imidazo[1,2-a]pyridine
1234615-99-6 97%
5g
$1650 2024-05-23
eNovation Chemicals LLC
D495699-10G
3-bromo-7-nitro-imidazo[1,2-a]pyridine
1234615-99-6 97%
10g
$2700 2024-05-23

Additional information on 3-bromo-7-nitro-imidazo[1,2-a]pyridine

Recent Advances in the Study of 3-bromo-7-nitro-imidazo[1,2-a]pyridine (CAS: 1234615-99-6)

The compound 3-bromo-7-nitro-imidazo[1,2-a]pyridine (CAS: 1234615-99-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its imidazo[1,2-a]pyridine core, serves as a versatile scaffold for the development of novel bioactive molecules. Recent studies have explored its role in targeting various biological pathways, making it a promising candidate for drug discovery and development.

One of the key areas of research involving 3-bromo-7-nitro-imidazo[1,2-a]pyridine is its application in kinase inhibition. Kinases play a critical role in cellular signaling and are often implicated in diseases such as cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, including those involved in tumor proliferation. The study highlighted the compound's ability to bind to the ATP-binding site of kinases, thereby disrupting their catalytic activity.

In addition to its kinase inhibitory properties, 3-bromo-7-nitro-imidazo[1,2-a]pyridine has also been investigated for its antimicrobial potential. A recent preprint on bioRxiv reported that this compound, when modified with specific functional groups, shows efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics.

The synthesis and optimization of 3-bromo-7-nitro-imidazo[1,2-a]pyridine derivatives have also been a focus of recent research. A 2024 article in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route for this compound, utilizing palladium-catalyzed cross-coupling reactions. This method not only improves the scalability of production but also allows for the introduction of diverse substituents, enabling the exploration of structure-activity relationships (SAR). Such advancements are crucial for the development of more potent and selective drug candidates.

Despite these promising findings, challenges remain in the clinical translation of 3-bromo-7-nitro-imidazo[1,2-a]pyridine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's modular structure and demonstrated bioactivity make it a valuable tool for medicinal chemists and a potential cornerstone for future drug development efforts.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd